ethyl 4-{2-[2-(phenylamino)-1,3-thiazol-4-yl]acetyl}piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-(2-anilino-1,3-thiazol-4-yl)acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H22N4O3S/c1-2-25-18(24)22-10-8-21(9-11-22)16(23)12-15-13-26-17(20-15)19-14-6-4-3-5-7-14/h3-7,13H,2,8-12H2,1H3,(H,19,20)
• InChI Key: BWGNFPWUJCEUHY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CC2=CSC(=N2)NC3=CC=CC=C3
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol
• CAS No.: 1040677-63-1

Description

The compound “ethyl 4-{2-[2-(phenylamino)-1,3-thiazol-4-yl]acetyl}piperazine-1-carboxylate” is a type of heterocyclic compound. It belongs to a class of compounds known as enaminones, which are extremely stable species and form a versatile class of valuable precursors for the preparation of sundry classes of organic compounds. This compound incorporates a thiophene species, which has been recognized as an important entity in the synthesis of heterocyclic compounds with promising pharmacological characteristics.

Synthesis Analysis

The synthesis of this compound involves the reaction of different nucleophiles and electrophiles. Recent developments in the synthesis of piperazines, a key component of this compound, include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiophene ring and a piperazine moiety. The thiophene ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The piperazine moiety is widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant.

Chemical Reactions Analysis

The chemical reactivity of this compound is referred to the actuality that it consolidates the ambident nucleophilicity of enamines and electrophilicity of enones. For example, each enaminone can be attacked by a given nucleophile at the two sites, C-3 (the dialkylaminoethylene group) and C-1 (the carbonyl group) with the reactivity order C-3 > C-1. In addition, it can be attacked by an electrophile at C-2, oxygen and/or nitrogen sites with reactivity order C-2 > N > O.

Future Directions

The future directions for this compound could involve further exploration of its biological activities, such as antimicrobial, antioxidant, anticorrosion, and anticancer activities. Additionally, the synthesis of new thiophene-containing compounds and the study of their biological activities could be a promising area of research.